Cas no 73428-04-3 (3-Nitronaphthalene-2-methanol)

3-Nitronaphthalene-2-methanol is a nitrated naphthalene derivative featuring a hydroxymethyl functional group at the 2-position and a nitro group at the 3-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of dyes, pharmaceuticals, and agrochemicals. Its structural features enable further functionalization, making it valuable for constructing complex aromatic systems. The presence of both nitro and alcohol groups offers versatility in reactions such as reductions, esterifications, and nucleophilic substitutions. The compound is typically handled under controlled conditions due to its potential reactivity. High-purity grades are available to ensure consistency in synthetic applications.

3-Nitronaphthalene-2-methanol structure

Product Name:3-Nitronaphthalene-2-methanol

CAS No:73428-04-3

MF:C₁₁H₉NO₃

MW:203.194062948227

CID:552278

PubChem ID:4076989

Update Time:2025-06-07

3-Nitronaphthalene-2-methanol Chemical and Physical Properties

Names and Identifiers

- 2-Naphthalenemethanol,3-nitro-
- 3-nitro-2-naphthalenemethanol
- 3-Nitronaphthalene-2-methanol
- 3-Nitronaphthalene-2
- (3-nitronaphthalen-2-yl)methanol
- 73428-04-3
- FT-0672805
- SCHEMBL413414
- YLIFSPRRWWMMPC-UHFFFAOYSA-N
- (3-nitronaphthalen-2-yl) methanol
- DTXSID80399080
- Inchi： 1S/C11H9NO3/c13-7-10-5-8-3-1-2-4-9(8)6-11(10)12(14)15/h1-6,13H,7H2
- InChI Key： YLIFSPRRWWMMPC-UHFFFAOYSA-N
- SMILES： OCC1C=C2C=CC=CC2=CC=1[N+](=O)[O-]

Computed Properties

Exact Mass: 203.058243149g/mol
Monoisotopic Mass: 203.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 66Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: 118-119°C
Boiling Point: 397.8±17.0 °C at 760 mmHg
Flash Point: 175.9±9.4 °C
Refractive Index: 1.69
Stability/Shelf Life: Store in Freezer
PSA: 66.05000
LogP: 2.76350
Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Nitronaphthalene-2-methanol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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